Cas no 1894957-22-2 (5-2-(aminooxy)ethyl-2-methylphenol)

• Product Name: 5-2-(aminooxy)ethyl-2-methylphenol
• CAS No: 1894957-22-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6486774
• PubChem ID: 117276507
• Update Time: 2025-05-28

5-2-(aminooxy)ethyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-2-(aminooxy)ethyl-2-methylphenol
• 5-[2-(aminooxy)ethyl]-2-methylphenol
• 1894957-22-2
• EN300-1798638

• Inchi： 1S/C9H13NO2/c1-7-2-3-8(4-5-12-10)6-9(7)11/h2-3,6,11H,4-5,10H2,1H3
• InChI Key： YRPUURJQWQFNAC-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC(C)=C(C=1)O)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-2-(aminooxy)ethyl-2-methylphenol

Recent Advances in the Study of 5-2-(Aminooxy)ethyl-2-methylphenol (CAS: 1894957-22-2) in Chemical Biology and Pharmaceutical Research

The compound 5-2-(aminooxy)ethyl-2-methylphenol (CAS: 1894957-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-2-(aminooxy)ethyl-2-methylphenol as a versatile intermediate in the synthesis of bioactive molecules. Its aminooxy functional group makes it particularly useful for conjugation reactions, enabling the development of targeted drug delivery systems. Researchers have successfully employed this compound in the synthesis of antibody-drug conjugates (ADCs), where it serves as a linker to connect cytotoxic agents to monoclonal antibodies, thereby enhancing the specificity and efficacy of cancer treatments.

In addition to its applications in ADCs, 5-2-(aminooxy)ethyl-2-methylphenol has shown promise in the development of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's ability to form stable oxime bonds with carbonyl groups has been leveraged to create potent and selective inhibitors, offering new avenues for the treatment of chronic inflammatory diseases.

Further investigations into the pharmacokinetic properties of 5-2-(aminooxy)ethyl-2-methylphenol have revealed favorable absorption and distribution profiles, making it a suitable candidate for oral administration. Its metabolic stability and low toxicity have also been confirmed in preclinical studies, underscoring its potential for clinical translation. These findings are particularly relevant for the development of next-generation therapeutics with improved safety and efficacy profiles.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-2-(aminooxy)ethyl-2-methylphenol. Recent efforts have focused on optimizing synthetic routes to enhance yield and purity, with notable progress reported in the use of green chemistry principles to minimize environmental impact. These developments are expected to facilitate the broader adoption of this compound in pharmaceutical manufacturing.

In conclusion, 5-2-(aminooxy)ethyl-2-methylphenol (CAS: 1894957-22-2) represents a promising tool in chemical biology and drug discovery. Its unique chemical properties and demonstrated biological activity make it a valuable asset for the development of targeted therapies and small-molecule inhibitors. Ongoing research is likely to uncover additional applications, further solidifying its role in advancing pharmaceutical science.